Cas no 17959-90-9 (2,6-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one)

17959-90-9 structure
Product Name:2,6-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
CAS No:17959-90-9
Molecular Formula:C10H11NO2
Molecular Weight:177.19984
MDL:MFCD01833988
CID:122680
PubChem ID:4054366
2,6-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Properties
Names and Identifiers
-
- 2H-1,4-Benzoxazin-3(4H)-one,2,6-dimethyl-
- 2,6-Dimethyl-2H-benzo[b][1,4]oxazin-3(4H)-one
- 2,6-dimethyl-4H-1,4-benzoxazin-3-one
- 2,6-DIMETHYL-4H-BENZO[1,4]OXAZIN-3-ONE
- 2,6-Dimethyl-2,3-dihydro-1,4-benzoxazin-3-on
- 3,4-dihydro-2,6-dimethyl-3-oxo-2H-1,4-benzoxazine
- AC1N2UA0
- AG-E-29890
- CTK4D7327
- STL364650
- SureCN5670717
- 2,6-Dimethyl-2H-1,4-benzoxazin-3(4H)-one
- 2-Chloro-N-(2-hydroxy-5-methylphenyl)propanamide
- 2H-1,4-Benzoxazin-3(4H)-one, 2,6-dimethyl-
- DTXSID20398810
- CS-0207132
- Z274567878
- SCHEMBL5670717
- EN300-98567
- AUNQUXZPFSCXMN-UHFFFAOYSA-N
- MFCD01833988
- AKOS016352762
- AKOS000421489
- 17959-90-9
- 2,6-DIMETHYL-2,4-DIHYDRO-1,4-BENZOXAZIN-3-ONE
- 2,6-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
- 2,6-Dimethyl-1,4-benzoxazin-3-one
- EU-0063329
-
- MDL: MFCD01833988
- InChIKey: AUNQUXZPFSCXMN-UHFFFAOYSA-N
- Inchi: InChI=1S/C10H11NO2/c1-6-3-4-9-8(5-6)11-10(12)7(2)13-9/h3-5,7H,1-2H3,(H,11,12)
- SMILES: CC1=CC2=C(OC(C(N2)=O)C)C=C1
Computed Properties
- Exact Mass: 177.07903
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 0
- Monoisotopic Mass: 177.079
- Heavy Atom Count: 13
- Complexity: 217
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.6
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33
2,6-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AB02338-50mg |
2,6-Dimethyl-2,4-dihydro-1,4-benzoxazin-3-one |
17959-90-9 | 95% | 50mg |
$97.00 | ||
Aaron | AR0027TA-50mg |
2H-1,4-Benzoxazin-3(4H)-one, 2,6-dimethyl- |
17959-90-9 | 95% | 50mg |
$105.00 | ||
Apollo Scientific | OR111207-1g |
2,6-Dimethyl-2H-1,4-benzoxazin-3(4H)-one |
17959-90-9 | 1g |
£124.00 | 2023-09-02 | ||
Chemenu | CM343068-5g |
2,6-Dimethyl-2,4-dihydro-1,4-benzoxazin-3-one |
17959-90-9 | 95%+ | 5g |
$*** | 2023-03-30 | |
Enamine | EN300-98567-0.05g |
2,6-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one |
17959-90-9 | 95% | 0.05g |
$58.0 | 2024-05-21 | |
Fluorochem | 058429-250mg |
2,6-Dimethyl-4H-benzo[1,4]oxazin-3-one |
17959-90-9 | 250mg |
£76.00 | 2022-03-01 | ||
TRC | D481905-50mg |
2,6-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one |
17959-90-9 | 50mg |
$ 50.00 | 2022-06-05 |
2,6-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Related Literature
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Shaogang Liu,Wenzhen Zhang,Xuecai Tan,Fang Zhao,Wanting Huang,Hanchun Du,Bernard A. Goodman,Fuhou Lei,Kaisheng Diao RSC Adv., 2018,8, 9006-9016
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Lu Dai,Li Zhang Nanoscale, 2013,5, 971-976
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Jean-Philippe R. Chauvin,Evan A. Haidasz,Markus Griesser,Derek A. Pratt Chem. Sci., 2016,7, 6347-6356
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A. D. Milov,Yu. D. Tsvetkov,F. Formaggio,S. Oancea,C. Toniolo,J. Raap Phys. Chem. Chem. Phys., 2004,6, 3596-3603
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Alan Costello,Joanne Parker,Martin Clynes,Richard Murphy Metallomics, 2020,12, 1729-1734
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Manikandan Kadirvel,Nicholas J. W. Rattray,Ramkumar Rajendran,Waleed A. Zalloum,Abdul Gbaj,Constantinos Demonacos,Elena V. Bichenkova,Sally Freeman New J. Chem., 2011,35, 701-708
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Yumeng Zhang,Min Dai,Ke Liu,Yufeng Du,Quanchao Chang,Devendra P. Saroj RSC Adv., 2019,9, 30240-30248
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8. Front cover
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Wanquan Jiang,Yufeng Zhou,Yanli Zhang,Shouhu Xuan,Xinglong Gong Dalton Trans., 2012,41, 4594-4601
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Yiying Hong,Darrell Velegol,Neetu Chaturvedi,Ayusman Sen Phys. Chem. Chem. Phys., 2010,12, 1423-1435
17959-90-9 (2,6-dimethyl-3,4-dihydro-2H-1,4-benzoxazin-3-one) Related Products
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